Cas no 2228216-81-5 (1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228216-81-5
• MF: C₁₂H₈ClF₂NO₂
• MW: 271.647229194641
• CID: 5938981
• PubChem ID: 165741576
• Update Time: 2025-06-13

1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1972797
• 2228216-81-5

• Inchi： 1S/C12H8ClF2NO2/c13-7-1-2-8-6(3-7)4-9(16-8)11(10(17)18)5-12(11,14)15/h1-4,16H,5H2,(H,17,18)
• InChI Key： UCWPNQBGDDIGME-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C1(C(=O)O)CC1(F)F)N2

Computed Properties

• Exact Mass: 271.0211625g/mol
• Monoisotopic Mass: 271.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228216-81-5)

The compound 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228216-81-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique indole core and difluorocyclopropane moiety, represents a promising scaffold for the development of novel therapeutic agents. Its structural complexity and functional groups make it a subject of intense study, particularly in the context of drug discovery and bioactivity optimization.

In recent years, the demand for fluorinated compounds and heterocyclic derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid contributes to its potential as a lead compound in the design of enzyme inhibitors and receptor modulators. Researchers are particularly interested in its electrophilic properties and how these can be harnessed for targeted interactions in biological systems.

The synthesis of 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves multi-step organic transformations, often requiring advanced techniques such as palladium-catalyzed cross-coupling and cyclopropanation reactions. These methods are critical for achieving high yields and purity, which are essential for subsequent biological evaluations. The compound's CAS No. 2228216-81-5 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases.

One of the most compelling aspects of this compound is its potential application in addressing antibiotic resistance, a global health crisis. The indole scaffold is known for its antimicrobial properties, and the incorporation of difluorocyclopropane could enhance its efficacy against resistant strains. This aligns with the growing interest in next-generation antibiotics and antimicrobial agents, topics frequently searched in academic and industrial circles.

Moreover, the carboxylic acid functional group in 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid offers versatility for further derivatization. This feature is particularly valuable in structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity. The compound's potential as a building block for more complex molecules is a key area of exploration.

From a regulatory perspective, 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid is not classified as a hazardous material, making it accessible for research purposes. However, stringent protocols must be followed to ensure safe handling and disposal, in compliance with laboratory safety standards. This aspect is crucial for researchers who frequently search for safe handling guidelines and chemical storage recommendations.

The compound's relevance extends to the field of computational chemistry, where molecular docking and quantitative structure-activity relationship (QSAR) models are employed to predict its interactions with biological targets. These computational approaches are increasingly popular, as they reduce the time and cost associated with experimental screening. Searches for in silico drug design and virtual screening tools reflect this trend.

In conclusion, 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228216-81-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with the growing demand for fluorinated and heterocyclic compounds, position it as a valuable candidate for further investigation. As the scientific community continues to explore its applications, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine.